Cas no 23766-26-9 (5-(4-methoxyphenyl)-1,3,4-oxadiazole-2-thiol)

5-(4-Methoxyphenyl)-1,3,4-oxadiazole-2-thiol is a heterocyclic compound featuring a 1,3,4-oxadiazole core substituted with a 4-methoxyphenyl group at the 5-position and a thiol group at the 2-position. This structure imparts unique electronic and steric properties, making it valuable in pharmaceutical and materials chemistry. The methoxy group enhances solubility and modulates electronic effects, while the thiol functionality offers reactivity for further derivatization, such as forming disulfide bonds or metal complexes. Its stable oxadiazole ring contributes to thermal and oxidative stability, making it suitable for applications in drug development, agrochemicals, and coordination chemistry. The compound is also of interest in supramolecular chemistry due to its potential for non-covalent interactions.
5-(4-methoxyphenyl)-1,3,4-oxadiazole-2-thiol structure
23766-26-9 structure
Product Name:5-(4-methoxyphenyl)-1,3,4-oxadiazole-2-thiol
CAS No:23766-26-9
MF:C9H8N2O2S
MW:208.237020492554
MDL:MFCD00462871
CID:283222
PubChem ID:24878949
Update Time:2025-06-09

5-(4-methoxyphenyl)-1,3,4-oxadiazole-2-thiol Chemical and Physical Properties

Names and Identifiers

    • 1,3,4-Oxadiazole-2(3H)-thione,5-(4-methoxyphenyl)-
    • 5-(4-METHOXYPHENYL)-1,3,4-OXADIAZOLE-2-THIOL
    • 2-mercapto-5-(4-methoxyphenyl)-1,3,4-oxadiazole
    • 5-(4-methoxyphenyl)-[1,3,4]oxadiazole-2-thiol
    • 5-(4-Methoxyphenyl)-2-mercapto-1,3,4-oxadiazol
    • 5-(4-methoxy-phenyl)-3H-[1,3,4]oxadiazole-2-thione
    • AC1LEBTW
    • CBMicro_008631
    • CBMicro_012369
    • ChemDiv2_001189
    • Oprea1_545462
    • Oprea1_851340
    • SureCN987236
    • 5-(4'-Methoxyphenyl)-1,3,4-oxadiazole-2(3H)-thione (7)
    • 23766-26-9
    • CB15570
    • UGHZJAXROLHKEH-UHFFFAOYSA-N
    • 5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl hydrosulfide
    • DTXSID30350580
    • 5-(4-methoxyphenyl)-3H-1,3,4-oxadiazole-2-thione
    • AKOS000116333
    • SMSF0010601
    • SR-01000507069-1
    • SCHEMBL987236
    • 11P-037
    • WAY-303009
    • SMSF0009728
    • CCG-21120
    • 5-(4-methoxyphenyl)-3H-1, 3, 4-oxadiazole-2-thione
    • AN-153/14987021
    • MFCD00462871
    • BDBM152489
    • Z55879393
    • HMS1372I01
    • EU-0012725
    • BIM-0008512.P001
    • SR-01000507069
    • F0919-2731
    • J-015201
    • 5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylhydrosulfide
    • F2146-0006
    • CB11270
    • BIM-0012187.P001
    • 5-(4-Methoxy-phenyl)-[1,3,4]oxadiazole-2-thiol
    • 5-(4-METHOXYPHENYL)-1 3 4-OXADIAZOLE-2-&
    • 5-(4-methoxy-phenyl)-1,3,4-oxadiazole-2-thione
    • AKOS000269146
    • EN300-03495
    • 1,3,4-Oxadiazole-2-thiol, 5-(4-methoxyphenyl)-
    • STK088403
    • CHEMBL5287150
    • G82814
    • ALBB-023162
    • STK877679
    • 5-(4-methoxyphenyl)-1,3,4-oxadiazole-2(3H)-thione
    • 5-(4-methoxyphenyl)-1,3,4-oxadiazole-2-thiol
    • MDL： MFCD00462871
    • Inchi： 1S/C9H8N2O2S/c1-12-7-4-2-6(3-5-7)8-10-11-9(14)13-8/h2-5H,1H3,(H,11,14)
    • InChI Key： UGHZJAXROLHKEH-UHFFFAOYSA-N
    • SMILES： S=C1NN=C(C2C=CC(=CC=2)OC)O1

Computed Properties

  • Exact Mass: 208.03074
  • Monoisotopic Mass: 208.030648
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 2
  • Topological Polar Surface Area: 74.9

Experimental Properties

  • Color/Form: solid
  • Density: 1.38
  • Melting Point: 203-208 °C (lit.)
  • Boiling Point: 290.1°C at 760 mmHg
  • Flash Point: 129.3°C
  • Refractive Index: 1.649
  • PSA: 42.85
  • Solubility: Not determined

5-(4-methoxyphenyl)-1,3,4-oxadiazole-2-thiol Security Information

  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Safety Instruction： 22-24/25
  • Hazardous Material Identification： Xi

5-(4-methoxyphenyl)-1,3,4-oxadiazole-2-thiol Pricemore >>

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XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
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abcr
AB236920-1 g
5-(4-Methoxyphenyl)-1,3,4-oxadiazole-2-thiol; .
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abcr
AB236920-5 g
5-(4-Methoxyphenyl)-1,3,4-oxadiazole-2-thiol; .
 23766-26-9
5 g
 €300.80 2023-07-20
abcr
AB236920-25 g
5-(4-Methoxyphenyl)-1,3,4-oxadiazole-2-thiol; .
 23766-26-9
25 g
 €629.90 2023-07-20
abcr
AB236920-50 g
5-(4-Methoxyphenyl)-1,3,4-oxadiazole-2-thiol; .
 23766-26-9
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 €1,011.40 2023-07-20
Enamine
EN300-25170-0.05g
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5-(4-methoxyphenyl)-1,3,4-oxadiazole-2-thiol Suppliers

Amadis Chemical Company Limited
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(CAS:23766-26-9)5-(4-methoxyphenyl)-1,3,4-oxadiazole-2-thiol
Order Number:A1211336
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:59
Price ($):230.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:23766-26-9)5-(4-methoxyphenyl)-1,3,4-oxadiazole-2-thiol
A1211336
Purity:99%
Quantity:25g
Price ($):230.0
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